Cas no 127667-00-9 (2-Chloro-5-methoxybenzonitrile)
127667-00-9 structure
Product Name:2-Chloro-5-methoxybenzonitrile
CAS No:127667-00-9
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD08061919
CID:1037506
PubChem ID:14710964
Update Time:2025-04-20
2-Chloro-5-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-methoxybenzonitrile
- 2-Chloro-5-methoxy-benzonitrile
- Benzonitrile,2-chloro-5-methoxy
- AKOS006287396
- AMY14464
- A21144
- 127667-00-9
- AS-33148
- CS-0099150
- DTXSID30563259
- MFCD08061919
- Benzonitrile, 2-chloro-5-methoxy-
- DB-104477
- SCHEMBL10662281
- SY111321
-
- MDL： MFCD08061919
- Inchi： 1S/C8H6ClNO/c1-11-7-2-3-8(9)6(4-7)5-10/h2-4H,1H3
- InChI Key： XRFLIOTUXVHNIB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C#N)OC
Computed Properties
- Exact Mass: 167.01400
- Monoisotopic Mass: 167.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 82-84 ºC (isopropyl ether )
- Boiling Point: 165-170 ºC
- Flash Point: 115.4±23.2 ºC,
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
- PSA: 33.02000
- LogP: 2.22028
2-Chloro-5-methoxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chloro-5-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160509-5g |
2-chloro-5-methoxybenzonitrile |
127667-00-9 | 95% | 5g |
$473 | 2021-06-16 | |
| Alichem | A013027472-250mg |
2-Chloro-5-methoxybenzonitrile |
127667-00-9 | 97% | 250mg |
475.20 USD | 2021-06-22 | |
| Alichem | A013027472-500mg |
2-Chloro-5-methoxybenzonitrile |
127667-00-9 | 97% | 500mg |
823.15 USD | 2021-06-22 | |
| Alichem | A013027472-1g |
2-Chloro-5-methoxybenzonitrile |
127667-00-9 | 97% | 1g |
1,519.80 USD | 2021-06-22 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HT627-200mg |
2-Chloro-5-methoxybenzonitrile |
127667-00-9 | 98+% | 200mg |
138.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HT627-1g |
2-Chloro-5-methoxybenzonitrile |
127667-00-9 | 98+% | 1g |
400.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HT627-5g |
2-Chloro-5-methoxybenzonitrile |
127667-00-9 | 98+% | 5g |
1441.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HT627-50mg |
2-Chloro-5-methoxybenzonitrile |
127667-00-9 | 98+% | 50mg |
55.0CNY | 2021-07-15 | |
| Chemenu | CM160509-5g |
2-chloro-5-methoxybenzonitrile |
127667-00-9 | 95% | 5g |
$473 | 2022-06-13 | |
| Apollo Scientific | OR301005-1g |
2-Chloro-5-methoxybenzonitrile |
127667-00-9 | 98% | 1g |
£23.00 | 2025-02-19 |
2-Chloro-5-methoxybenzonitrile Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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